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Compound of Interest

Compound Name: 4-Bromo-1,2-thiazol-5-amine

Cat. No.: B15314802 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a technical overview of the known physical and chemical

properties of the heterocyclic compound 4-Bromo-1,3-thiazol-2-amine (CAS No: 502145-18-8).

Due to the limited availability of experimental data for 4-Bromo-1,2-thiazol-5-amine in public

literature, this guide focuses on the well-documented isomer, 4-Bromo-1,3-thiazol-2-amine, a

valuable building block in medicinal chemistry and material science. The guide summarizes key

identifiers, computed physical properties, and safety information. Furthermore, it outlines a

generalized experimental protocol for the synthesis and characterization of such compounds

and presents a logical workflow for physicochemical analysis.

Compound Identification and Properties
4-Bromo-1,3-thiazol-2-amine, also known as 2-Amino-4-bromothiazole, is a solid, light yellow to

brown crystalline compound.[1] Its core structure consists of a thiazole ring substituted with an

amine group at position 2 and a bromine atom at position 4.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value Source

CAS Number 502145-18-8 PubChem[2]

Molecular Formula C₃H₃BrN₂S PubChem[2]

IUPAC Name 4-bromo-1,3-thiazol-2-amine PubChem[2]

Synonyms 2-Amino-4-bromothiazole ChemicalBook

Table 2: Physicochemical Data Summary

Property Value Notes Source

Molecular Weight 179.04 g/mol Computed PubChem[2]

Physical Form
Light yellow to brown

solid
Experimental CymitQuimica[1]

Melting Point Data not available Not found in literature

Boiling Point 287.6 ± 13.0 °C Predicted ChemBK[3]

Density 1.976 ± 0.06 g/cm³ Predicted ChemBK[3]

Flash Point 127.7 °C Predicted ChemBK[3]

Solubility
Sparingly soluble in

water
Qualitative Guidechem[4]

XLogP3 1.6 Computed PubChem[2]

Safety and Handling
This compound is associated with several hazards and should be handled with appropriate

personal protective equipment (PPE) in a well-ventilated area.

Table 3: GHS Hazard Statements
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Code Hazard Description

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Source: PubChem[2]

Methodologies and Experimental Workflows
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-1,3-thiazol-2-

amine is not readily available in the reviewed literature, a generalized Hantzsch thiazole

synthesis is a common method for related structures.

Generalized Synthesis Protocol
The synthesis of 2-amino-4-substituted thiazoles often involves the condensation reaction

between an α-haloketone and a thiourea. For a related compound, 2-amino-4-(4-

bromophenyl)thiazole, the synthesis involves reacting p-bromophenacyl bromide with thiourea

in an alcohol solvent.[5]

Materials:

α-halocarbonyl precursor

Thiourea

Absolute Ethanol or Methanol

Procedure:

Dissolve thiourea in absolute ethanol and bring to reflux.
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Add the appropriate α-halocarbonyl compound dropwise to the refluxing solution.

Continue refluxing the mixture for several hours until the reaction is complete (monitored by

Thin Layer Chromatography).

Cool the reaction mixture to room temperature and neutralize with a base (e.g., ammonium

hydroxide) to precipitate the product.

Filter the crude product, wash with cold water, and dry.

Purify the product by recrystallization from a suitable solvent like ethanol.

Physicochemical Characterization Workflow
The following diagram illustrates a standard workflow for the synthesis and subsequent

characterization of a novel chemical entity like 4-Bromo-1,3-thiazol-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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